Cas no 1820583-61-6 (3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)-)

• Product Name: 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)-
• CAS No: 1820583-61-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• MDL: MFCD31614243
• CID: 5220851
• PubChem ID: 99713737
• Update Time: 2025-07-10

3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)-

• MDL： MFCD31614243
• Inchi： 1S/C11H15N3O3/c1-13-9(15)4-3-7(11(16)17)10(13)8-5-6-12-14(8)2/h5-7,10H,3-4H2,1-2H3,(H,16,17)/t7-,10-/m1/s1
• InChI Key： JORYJBDPEUADQO-GMSGAONNSA-N
• SMILES： N1(C)C(=O)CC[C@@H](C(O)=O)[C@@H]1C1N(C)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)-

Comprehensive Overview of 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)- (CAS No. 1820583-61-6)

The compound 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)- (CAS No. 1820583-61-6) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core and a methylpyrazole moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its stereospecificity, as the (2R,3R)-configuration plays a critical role in its biological activity. The presence of both a carboxylic acid and a ketone functional group further enhances its versatility in synthetic applications.

In recent years, the demand for chiral building blocks like 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)- has surged, driven by the growing focus on enantioselective synthesis in drug development. This compound aligns with trends in precision medicine and targeted therapies, where molecular specificity is paramount. Its CAS No. 1820583-61-6 is frequently searched in academic and industrial databases, reflecting its relevance in kinase inhibitor research and central nervous system (CNS) drug design. Users often inquire about its solubility, stability, and synthetic routes, highlighting its practical importance.

The methylpyrazole group in this compound is particularly noteworthy, as pyrazole derivatives are known for their pharmacological properties, including anti-inflammatory and antimicrobial effects. Coupled with the piperidine scaffold, which is prevalent in FDA-approved drugs, this molecule offers a promising framework for structure-activity relationship (SAR) studies. Questions about its metabolic stability and bioavailability are common among researchers, underscoring its potential as a lead compound in medicinal chemistry.

From a synthetic perspective, the (2R,3R)-stereochemistry of 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo- presents both challenges and opportunities. Asymmetric synthesis methods, such as enzymatic resolution or chiral auxiliary-based approaches, are often explored to achieve high enantiomeric purity. The compound’s CAS No. 1820583-61-6 is also linked to patents exploring its use in allosteric modulation of receptors, a hot topic in GPCR-targeted drug discovery.

Environmental and regulatory considerations are increasingly shaping research agendas, and this compound is no exception. Its biodegradability and green chemistry compatibility are areas of active investigation. Researchers are also evaluating its compatibility with continuous flow synthesis, a technique gaining traction for its efficiency and sustainability. These aspects align with broader industry shifts toward sustainable pharmaceutical manufacturing.

In summary, 3-Piperidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxo-, (2R,3R)- (CAS No. 1820583-61-6) represents a multifaceted tool for modern drug development. Its structural features, combined with rising interest in chiral pharmacology and sustainable synthesis, position it as a compound of enduring significance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in advancing next-generation therapeutics.